molecular formula C18H17NO3 B8483588 Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo-

Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo-

Cat. No. B8483588
M. Wt: 295.3 g/mol
InChI Key: MVUMYTROLZHHMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo- is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dibenz[b,e]oxepin-2-acetamide, 6,11-dihydro-N,N-dimethyl-11-oxo- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C18H17NO3

Molecular Weight

295.3 g/mol

IUPAC Name

N,N-dimethyl-2-(11-oxo-6H-benzo[c][1]benzoxepin-2-yl)acetamide

InChI

InChI=1S/C18H17NO3/c1-19(2)17(20)10-12-7-8-16-15(9-12)18(21)14-6-4-3-5-13(14)11-22-16/h3-9H,10-11H2,1-2H3

InChI Key

MVUMYTROLZHHMA-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)CC1=CC2=C(C=C1)OCC3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

8 g (0.029 moles) of 6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid were dissolved in 30 ml of acetonitrile and 0.15 ml of DMF were added to this solution. 2.3 ml (0.032 moles) of thionyl chloride were added to the resulting solution at 20-25° C. Once the reaction had ended, the reaction mixture is slowly poured over an aqueous solution of 40% Me2NH (14.4 g, 0.32 ml) cooled at 0-5° C. and stirring was maintained at this temperature for 30 minutes. Subsequently, the organic part was distilled under reduced pressure and 80 ml of methylene chloride were added. The phases were decanted, separating the organic phase. The solvent was distilled, obtaining an oil with the product of the title with a yield of 60%.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0.15 mL
Type
reactant
Reaction Step Two
Quantity
2.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.32 mL
Type
reactant
Reaction Step Four

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